4-Bromo-2-(3-methoxyphenyl)pyridazin-3(2H)-one

• IUPAC Name: 4-bromo-2-(3-methoxyphenyl)pyridazin-3-one
• InChI: InChI=1S/C11H9BrN2O2/c1-16-9-4-2-3-8(7-9)14-11(15)10(12)5-6-13-14/h2-7H,1H3
• InChI Key: GEOIAZMAFKPPJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C(=CC=N2)Br
• Molecular Formula: C11H9BrN2O2
• Molecular Weight: 281.10 g/mol

Description

4-Bromo-2-(3-methoxyphenyl)pyridazin-3(2H)-one, also known as 4-BMPP, is a heterocyclic compound with a pyridazinone core that has attracted much attention in recent years due to its various applications in the scientific research and industrial fields. 4-BMPP is a non-toxic compound that has a wide range of uses, including as a synthetic intermediate, a pharmaceutical precursor, and a biopesticide.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Synthesis Approaches : Research has led to the development of new synthetic routes for derivatives of pyridazinones, demonstrating the versatility of "4-Bromo-2-(3-methoxyphenyl)pyridazin-3(2H)-one" as a building block in organic synthesis. For example, it has been used in the synthesis of isoxazol-5(2H)-ones and their rearrangements to imidazo[1,2-a]pyridines and indoles, highlighting its reactivity and potential in creating complex heterocyclic structures (Khalafy et al., 2002).

• Structural Analysis and Characterization : Studies have also focused on the detailed structural analysis of pyridazinone derivatives, offering insights into their molecular configurations and interactions. For instance, the crystal structure of a methyl benzoate derivative was elucidated, revealing insights into its molecular geometry and intermolecular interactions, which are crucial for understanding its reactivity and potential applications (Bortoluzzi et al., 2011).

Potential Biological Activities

• Anticancer and Antiangiogenic Properties : Some derivatives synthesized from pyridazinone scaffolds have been evaluated for their anticancer and antiangiogenic properties. For instance, new derivatives have shown inhibitory effects on the viability of human cancer cell lines and potential antiangiogenic activity, suggesting a promising avenue for the development of novel anticancer agents (Kamble et al., 2015).

• Antioxidant Activities : The antioxidant potential of pyridazinone derivatives has also been explored, with some compounds displaying significant radical scavenging activities. This highlights the potential of these molecules in the development of treatments for diseases caused by oxidative stress (Kamble et al., 2015).